Cas no 39580-38-6 (2-Propen-1-one,1-(4-bromophenyl)-3,3-bis(methylthio)-)

• Product Name: 2-Propen-1-one,1-(4-bromophenyl)-3,3-bis(methylthio)-
• CAS No: 39580-38-6
• MF: C₁₁H₁₁BrOS₂
• MW: 303.238439798355
• CID: 298120
• PubChem ID: 4152036
• Update Time: 2025-04-19

2-Propen-1-one,1-(4-bromophenyl)-3,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(4-bromophenyl)-3,3-bis(methylthio)-
• 1-(4-bromo-phenyl)-3,3-bis-methylsulfanyl-propenone
• 1-(4-Brom-phenyl)-3,3-bis-methylmercapto-propenon
• 1-Propene-1,3-dione,3-(p-bromophenyl)-, 1-(dimethyl mercaptole) (6CI)
• 3,3-Bis(methylthio)-1-(4-bromophenyl)-2-propen-1-one
• AC1N49M4
• AG-F-39881
• CTK4I1566
• 4-BENZOYLOXYBENZOICACID
• 39580-38-6
• SR-01000513210
• DTXSID10399977
• SR-01000513210-1
• 1-(4-bromophenyl)-3,3-bis(methylthio)prop-2-en-1-one
• 1-(4-bromophenyl)-3,3-bis(methylsulfanyl)prop-2-en-1-one

• Inchi： 1S/C11H11BrOS2/c1-14-11(15-2)7-10(13)8-3-5-9(12)6-4-8/h3-7H,1-2H3
• InChI Key： IQJVXCIYYQAIKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(/C=C(\SC)/SC)=O)=CC=1

Computed Properties

• Exact Mass: 301.94353
• Monoisotopic Mass: 301.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.457
• Boiling Point: 391.8°C at 760 mmHg
• Flash Point: 190.8°C
• Refractive Index: 1.627
• PSA: 17.07